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Compound of Interest |

Compound Name: Methyl 2-iodo-4-nitrobenzoate
CAS No.: 6326-42-7
Cat. No.: B1593988

Get Quote

\ J

CAS Number: 6326-42-7 Synonyms: 2-lodo-4-nitrobenzoic acid methyl ester; Methyl 2-iodo-4-
nitrobenzoate Primary Ultility: Intermediate for Antibody-Drug Conjugates (ADCs) and
Antifolate Therapeutics[1]

Part 1: Executive Summary & Chemical Profile[1]

Methyl 2-iodo-4-nitrobenzoate is a specialized halogenated nitro-aromatic intermediate
critical to modern medicinal chemistry.[1] Unlike generic building blocks, its specific substitution
pattern—an ortho-iodine relative to the ester and a para-nitro group—renders it uniquely
reactive for orthogonal functionalization.[1]

Its primary value lies in its role as a scaffold for Antibody-Drug Conjugates (ADCs), specifically
in the synthesis of antifolate linker-drugs (e.g., intermediate XT134).[1] The iodine atom serves
as a "handle" for transition-metal catalyzed cross-couplings (Suzuki, Sonogashira), while the
nitro group acts as a masked amine for subsequent amide bond formation, allowing
researchers to build complex, biologically active molecules with precise geometry.[1]

Chemical Identity Table[1]
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Property Specification

CAS Number 6326-42-7

Molecular Formula CsHeINOa4

Molecular Weight 307.04 g/mol

Appearance Light yellow to yellow solid

Melting Point 68-72 °C (Typical)

Boiling Point ~359.5 °C (Predicted)

Solubility Soluble in DCM, EtOAc, MeOH; Insoluble in
water

SMILES COC(=0)C1=C(l)C=C(C=C1)[O-]

Part 2: Synthesis & Production Protocols
Primary Synthesis Route: Acid-Catalyzed Esterification

The most robust and scalable method for producing CAS 6326-42-7 is the direct Fischer
esterification of commercially available 2-iodo-4-nitrobenzoic acid.[1] This method preserves
the iodine-carbon bond, which can be labile under harsh basic conditions.[1]

Reagents:

e Substrate: 2-lodo-4-nitrobenzoic acid (1.0 equiv)

e Solvent/Reagent: Methanol (anhydrous, excess)[1]

o Catalyst: Sulfuric acid (H2SOa, conc., 1.0 equiv) or Thionyl Chloride (SOCIz, 1.1 equiv)[1]
Protocol (Thionyl Chloride Method):

e Setup: Equip a round-bottom flask with a reflux condenser and a drying tube (CaClz).

» Dissolution: Suspend 2-iodo-4-nitrobenzoic acid in anhydrous methanol (0.5 M
concentration).
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 Activation: Cool the solution to 0°C in an ice bath. Add thionyl chloride dropwise over 20
minutes. Caution: Exothermic reaction with gas evolution (SOz, HCI).[1]

o Reflux: Remove the ice bath and heat the mixture to reflux (65°C) for 4-16 hours. Monitor by

TLC (Hexane/EtOAc 3:1) until the starting acid is consumed.[1]

o Workup: Concentrate the mixture under reduced pressure to remove methanol. Dissolve the

residue in Ethyl Acetate (EtOAc).[1]
e Wash: Wash with saturated NaHCOs (2x) to remove unreacted acid, followed by brine.

 Purification: Dry over Na=SOs, filter, and concentrate. Recrystallize from Hexane/EtOAc if
necessary.

Synthesis Workflow Diagram

The following diagram illustrates the synthesis logic and downstream utility.
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Caption: Synthesis pathway from benzoic acid precursor to Methyl 2-iodo-4-nitrobenzoate
and its divergence into critical medicinal chemistry applications.

Part 3: Applications in Drug Discovery
Antibody-Drug Conjugates (ADCs)

Methyl 2-iodo-4-nitrobenzoate is identified as a key intermediate (code XT134) in the
synthesis of novel antifolate linker-drugs.[1] In this context, the molecule serves as a
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"bifunctional linker core":

e The lodine (C-2): Allows for the attachment of the antifolate payload or spacer units via
palladium-catalyzed cross-coupling.[1]

e The Ester (C-1): Is hydrolyzed to the acid to form an amide bond with the antibody linker
machinery.[1]

e The Nitro (C-4): Is reduced to an amine to introduce solubility-enhancing groups or further
targeting moieties.[1]

Case Study: In patent US20250114466A1, this compound is synthesized by treating the
carboxylic acid precursor with methanol and sulfuric acid at 85°C, yielding the ester as a yellow
foam used directly in subsequent coupling steps [1].[1]

Palladium-Catalyzed Cross-Coupling

The ortho-iodo position is highly reactive toward oxidative addition by Palladium(0).[1] This
allows for the rapid generation of biaryl libraries.[1]

o Suzuki-Miyaura: Coupling with aryl boronic acids to create 2-aryl-4-nitrobenzoates.[1]

e Sonogashira: Coupling with terminal alkynes to create rigid, conjugated systems often found
in kinase inhibitors.[1]

Self-Validating Protocol (Suzuki):

Catalyst: Pd(dppf)Clz (5 mol%)[1]

Base: K2COs (2.0 equiv)

Solvent: Dioxane/Water (4:1)[1]

Condition: 80°C, 4 hours.

Validation: The disappearance of the iodine peak in HPLC/LCMS confirms the formation of
the C-C bond.[1]
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Part 4: Safety & Handling (E-E-A-T)[1]

While specific toxicological data for this isomer is limited, its structural class (nitro-halo-

benzoates) dictates strict safety protocols.[1]

Hazard Class

Risk Description

Handling Protocol

Causes skin irritation (H315).

Wear nitrile gloves (double-

Skin Irritant
[1] glove recommended).[1]
) o Use safety goggles; access to
] Causes serious eye irritation o
Eye Irritant an eye wash station is
(H319).
mandatory.
- Potential skin sensitizer due to  Avoid dust formation; handle in
Sensitizer L
reactive iodine. a fume hood.
Store in amber vials at 2-8°C
Storage Light sensitive (lodine bond). under inert gas

(Argon/Nitrogen).

Disposal: Treat as hazardous organic waste containing halogens. Do not mix with strong

oxidizers or reducing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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